Cas no 68776-47-6 ((1beta)-1-hydroxyalantolactone)

• Product Name: (1beta)-1-hydroxyalantolactone
• CAS No: 68776-47-6
• Molecular Formula: C₁₅H₂₀O₃
• Molecular Weight: 248.317
• CID: 2070612
• PubChem ID: 78117269

(1beta)-1-hydroxyalantolactone Properties

Names and Identifiers

• (1beta)-1-hydroxyalantolactone
• 1beta-hydroxy-alantolactone
• 1beta-Hydroxyalantolacton
• 1beta-Hydroxyalantolactone
• 1β-Hydroxy-alantolactone
• (3aR,5S,8R,8aR,9aR)-3a,5,6,7,8,8a,9,9a-Octahydro-8-hydroxy-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
• Naphtho[2,3-b]furan-2(3H)-one, 3a,5,6,7,8,8a,9,9a-octahydro-8-hydroxy-5,8a-dimethyl-3-methylene-, [3aR-(3aalpha,5beta,8beta,8abeta,9aalpha)]-
• 68776-47-6
• DTXSID901313851
• CHEBI:192839
• CHEMBL4082171
• BDBM50249753
• MS-23518
• (3aR,5S,8R,8aR,9aR)-8-hydroxy-5,8a-dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[][1]benzouran-2-one
• (3aR,5S,8R,8aR,9aR)-8-hydroxy-5,8a-dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo[f][1]benzofuran-2-one
• IJ-5
• AKOS040760884
• HY-124670
• GWC62NA7PP
• Hydroxyalantolactone, 1beta-
• Naphtho[2,3-b]furan-2(3H)-one, 3a,5,6,7,8,8a,9,9a-octahydro-8-hydroxy-5,8a-dimethyl-3-methylene-, (3aR,5S,8R,8aR,9aR)-
• CS-0087281
• [3aR-(3aalpha,5beta,8beta,8abeta,9aalpha)]-3a,5,6,7,8,8a,9,9a-Octahydro-8-hydroxy-5,8a-dimethyl-3-methylenenaphtho[2,3-b]furan-2(3H)-one
• 1-Hydroxy-5,11(13)-eudesmadien-12,8-olide
• 1b-Hydroxyalantolactone
• 1I(2)-Hydroxyalantolactone
• DA-69532
• (3aR,5S,8R,8aR,9aR)-8-hydroxy-5,8a-dimethyl-3-methylidene-3aH,5H,6H,7H,8H,9H,9aH-naphtho[2,3-b]furan-2-one
• G17842
• (3aR,5S,8R,8aR,9aR)-8-hydroxy-5,8a-dimethyl-3-methylidene-5,6,7,8,9,9a-hexahydro-3aH-benzo(f)(1)benzofuran-2-one

• InChIKey： FRNIMDDQCZHAFA-SCFTVSGOSA-N
• Inchi： InChI=1S/C15H20O3/c1-8-4-5-13(16)15(3)7-12-10(6-11(8)15)9(2)14(17)18-12/h6,8,10,12-13,16H,2,4-5,7H2,1,3H3/t8-,10+,12+,13+,15+/m0/s1
• SMILES： C[C@H]1CC[C@H]([C@]2(C)C[C@@H]3[C@H](C=C12)C(=C)C(=O)O3)O

Computed Properties

• Exact Mass: 248.14124450g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 248.14124450g/mol
• Heavy Atom Count: 18
• Complexity: 451
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Solubility: Slightly soluble (4.7 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives